Cas no 80453-74-3 (Butanoic acid, 2-methyl-, 2,5,10-tris(acetyloxy)dodecahydro-4,10a-dimethyl-7-methylene-8-oxooxireno[8,9]cyclodeca[1,2-b]furan-6-yl ester)

• Product name: Butanoic acid, 2-methyl-, 2,5,10-tris(acetyloxy)dodecahydro-4,10a-dimethyl-7-methylene-8-oxooxireno[8,9]cyclodeca[1,2-b]furan-6-yl ester
• CAS No: 80453-74-3
• MF: C₂₆H₃₆O₁₁
• MW: 524.55744
• CID: 733652
• PubChem ID: 434249

Butanoic acid, 2-methyl-, 2,5,10-tris(acetyloxy)dodecahydro-4,10a-dimethyl-7-methylene-8-oxooxireno[8,9]cyclodeca[1,2-b]furan-6-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-methyl-, 2,5,10-tris(acetyloxy)dodecahydro-4,10a-dimethyl-7-methylene-8-oxooxireno[8,9]cyclodeca[1,2-b]furan-6-yl ester
• NSC346224
• VICOA INDICA, VI P00 DIACETATE
• NSC-346224
• DTXSID20331000
• 80453-74-3

• Inchi： InChI=1S/C26H36O11/c1-9-11(2)24(30)35-20-18-13(4)25(31)36-21(18)23(34-16(7)29)26(8)22(37-26)17(32-14(5)27)10-12(3)19(20)33-15(6)28/h11-12,17-23H,4,9-10H2,1-3,5-8H3
• InChI Key： PJVLWZQTIQKBIP-UHFFFAOYSA-N
• SMILES： CCC(C)C(=O)OC1C2C(C(C3(C(O3)C(CC(C1OC(=O)C)C)OC(=O)C)C)OC(=O)C)OC(=O)C2=C

Computed Properties

• Exact Mass: 524.226
• Monoisotopic Mass: 524.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 974
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.25
• Boiling Point: 600.3°Cat760mmHg
• Flash Point: 253.1°C
• Refractive Index: 1.515
• PSA: 144.03000
• LogP: 2.03450